Cas no 109972-17-0 (Pyrrolidine, 1-[2-[4-[2-(4-methoxyphenyl)-1-methylpropyl]phenoxy]ethyl]-)

• Product name: Pyrrolidine, 1-[2-[4-[2-(4-methoxyphenyl)-1-methylpropyl]phenoxy]ethyl]-
• CAS No: 109972-17-0
• MF: C₂₃H₃₁NO₂
• MW: 353.497746706009
• CID: 1188344

Pyrrolidine, 1-[2-[4-[2-(4-methoxyphenyl)-1-methylpropyl]phenoxy]ethyl]- Chemical and Physical Properties

Names and Identifiers

• Pyrrolidine, 1-[2-[4-[2-(4-methoxyphenyl)-1-methylpropyl]phenoxy]ethyl]-

• Inchi： 1S/C23H31NO2/c1-18(20-6-10-22(25-3)11-7-20)19(2)21-8-12-23(13-9-21)26-17-16-24-14-4-5-15-24/h6-13,18-19H,4-5,14-17H2,1-3H3
• InChI Key： XZOFFKQFNBSUHL-UHFFFAOYSA-N
• SMILES： N1(CCOC2=CC=C(C(C)C(C3=CC=C(OC)C=C3)C)C=C2)CCCC1

Computed Properties

• Exact Mass: 353.23563

Experimental Properties

• Density: 1.046±0.06 g/cm3(Predicted)
• Boiling Point: 467.1±45.0 °C(Predicted)
• PSA: 21.7
• pka: 9.63±0.20(Predicted)